Cas no 227203-36-3 (Methyl 1-Aminomethyl-cyclohexanecarboxylate Hydrochloride)

• Product Name: Methyl 1-Aminomethyl-cyclohexanecarboxylate Hydrochloride
• CAS No: 227203-36-3
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD09749869
• CID: 244941
• PubChem ID: 43811191
• Update Time: 2025-05-22

Methyl 1-Aminomethyl-cyclohexanecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-(aminomethyl)-, methyl ester, hydrochloride (1:1)
• 1-Aminomethyl-cyclohexanecarboxylic acid methyl ester hydrochloride
• methyl 1-(aminomethyl)cyclohexane-1-carboxylate,hydrochloride
• Methyl 1-(aminomethyl)cyclohexanecarboxylate hydrochloride
• Methyl 1-aminomethyl-cyclohexanecarboxylate HCL
• CJA20336
• methyl 1-(aminomethyl)cyclohexane-1-carboxylate;hydrochloride
• SCHEMBL1145509
• MFCD09749869
• Methyl 1-(aminomethyl)cyclohexane-1-carboxylate--hydrogen chloride (1/1)
• DTXSID90656479
• Z1650039456
• Methyl 1-(aminomethyl)cyclohexanecarboxylate HCl
• EC-0705
• AKOS005072346
• 227203-36-3
• 1-Aminomethyl-cyclohexanecarboxylic acid methyl ester, HCl
• Methyl1-(aminomethyl)cyclohexane-1-carboxylatehydrochloride
• Methyl 1-(aminomethyl)cyclohexanecarboxylatehydrochloride
• A4848
• CS-0172495
• FT-0680959
• EN300-133816
• METHYL1-AMINOMETHYL-CYCLOHEXANECARBOXYLATEHCL
• methyl 1-(aminomethyl)cyclohexane-1-carboxylate hydrochloride
• DB-012351
• Methyl 1-Aminomethyl-cyclohexanecarboxylate Hydrochloride

• MDL： MFCD09749869
• Inchi： 1S/C9H17NO2.ClH/c1-12-8(11)9(7-10)5-3-2-4-6-9;/h2-7,10H2,1H3;1H
• InChI Key： MJTJGUAHTHRKHJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1(CN)CCCCC1)=O

Computed Properties

• Exact Mass: 207.10300
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 169-170°
• PSA: 52.32000
• LogP: 2.57090

Methyl 1-Aminomethyl-cyclohexanecarboxylate Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 1-Aminomethyl-cyclohexanecarboxylate Hydrochloride

Recent Advances in the Study of Methyl 1-Aminomethyl-cyclohexanecarboxylate Hydrochloride (CAS: 227203-36-3)

Methyl 1-Aminomethyl-cyclohexanecarboxylate Hydrochloride (CAS: 227203-36-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The compound has been identified as a key intermediate in the synthesis of various pharmacologically active molecules. Recent literature indicates that its unique structural features, including the cyclohexane ring and ester functionality, make it a versatile scaffold for the development of CNS-targeting drugs. Researchers have successfully utilized this compound in the synthesis of potential neuroprotective agents, demonstrating its importance in medicinal chemistry.

In terms of synthesis optimization, a 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route for Methyl 1-Aminomethyl-cyclohexanecarboxylate Hydrochloride with higher yield and purity. The new method employs greener solvents and catalytic conditions, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical companies looking to incorporate this intermediate into their drug development pipelines.

Biological evaluation studies have revealed promising results regarding the compound's potential therapeutic applications. Recent in vitro experiments have demonstrated its ability to modulate specific neurotransmitter systems, suggesting possible applications in neurological disorders. However, researchers caution that further pharmacokinetic studies are needed to fully understand its metabolic profile and potential toxicity.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in the past two years that incorporate Methyl 1-Aminomethyl-cyclohexanecarboxylate Hydrochloride as a key intermediate. These patents cover a range of therapeutic areas, from neurodegenerative diseases to pain management, indicating the broad potential of this chemical entity.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from this intermediate. Current research efforts are focusing on improving the blood-brain barrier penetration of derivatives while maintaining favorable safety profiles. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the development of clinically viable candidates.

In conclusion, Methyl 1-Aminomethyl-cyclohexanecarboxylate Hydrochloride (CAS: 227203-36-3) continues to be a compound of significant research interest in the chemical biology and pharmaceutical fields. The latest studies demonstrate its versatility as a synthetic intermediate and its potential in various therapeutic applications. As research progresses, this compound may play an increasingly important role in the development of novel medications, particularly in the area of central nervous system disorders.